Cas no 861080-89-9 (1-ethylsulfanyl-2,4-dimethoxybenzene)

• Product Name: 1-ethylsulfanyl-2,4-dimethoxybenzene
• CAS No: 861080-89-9
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• MDL: MFCD11617746
• CID: 5235257
• Update Time: 2026-03-08

1-ethylsulfanyl-2,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethylsulfanyl-2,4-dimethoxybenzene

• MDL： MFCD11617746
• Inchi： 1S/C10H14O2S/c1-4-13-10-6-5-8(11-2)7-9(10)12-3/h5-7H,4H2,1-3H3
• InChI Key： HLURNHSQKABLMU-UHFFFAOYSA-N
• SMILES： C1(SCC)=CC=C(OC)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-ethylsulfanyl-2,4-dimethoxybenzene

Comprehensive Overview of 1-Ethylsulfanyl-2,4-dimethoxybenzene (CAS No. 861080-89-9)

1-Ethylsulfanyl-2,4-dimethoxybenzene (CAS No. 861080-89-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This aromatic sulfide derivative, featuring ethylsulfanyl and dimethoxy functional groups, exhibits potential applications in synthetic chemistry and material science. Researchers are increasingly exploring its role as a building block for heterocyclic compounds and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

The compound's molecular structure combines electron-donating methoxy groups with a sulfur-containing moiety, making it valuable for catalysis studies and ligand design. Recent publications highlight its utility in cross-coupling reactions, particularly in constructing pharmaceutical intermediates. With growing interest in sulfur-containing aromatics, 861080-89-9 has emerged as a subject of computational chemistry studies predicting its electronic properties and reactivity patterns.

Analytical characterization of 1-ethylsulfanyl-2,4-dimethoxybenzene typically involves GC-MS, NMR spectroscopy, and HPLC purity analysis, addressing industry demands for high-precision chemical characterization. The compound's stability under various pH conditions makes it relevant for formulation chemistry research, particularly in developing controlled-release systems—a hot topic in pharmaceutical technology forums.

From an industrial perspective, 861080-89-9 has been investigated for potential applications in specialty polymers and functional materials. Its structural features suggest compatibility with photoresist formulations, connecting to the booming semiconductor materials market. Manufacturers emphasize its advantages as a low-toxicity alternative compared to traditional sulfur compounds, responding to REACH compliance discussions in European markets.

Recent patent literature reveals innovative uses of 1-ethylsulfanyl-2,4-dimethoxybenzene in flavor and fragrance chemistry, where its subtle aromatic profile shows promise for synthetic aroma compounds. This application aligns with consumer trends toward clean-label ingredients in food and personal care products. Analytical method development for this compound frequently appears in QC/QA research publications, addressing industry needs for impurity profiling techniques.

The synthesis of 861080-89-9 typically involves nucleophilic substitution reactions on hydroquinone derivatives, with optimization studies focusing on atom economy and waste reduction—key metrics in modern process chemistry. Academic laboratories have reported improved yields through phase-transfer catalysis, contributing to the broader discussion about scalable synthetic methods for specialty chemicals.

Environmental fate studies indicate that 1-ethylsulfanyl-2,4-dimethoxybenzene undergoes aerobic biodegradation under standard test conditions, making it attractive for eco-friendly chemical design initiatives. This property, combined with its low bioaccumulation potential, positions the compound favorably in green chemistry assessments—a major consideration for chemical manufacturers facing sustainability reporting requirements.

In material science applications, researchers are examining the compound's liquid crystalline properties and self-assembly behavior, connecting to nanotechnology developments. Its electron-rich aromatic system shows interesting interactions in charge-transfer complexes, relevant to organic electronics research—a field experiencing rapid growth due to flexible display technology demands.

The commercial availability of 1-ethylsulfanyl-2,4-dimethoxybenzene from specialty chemical suppliers has increased significantly, reflecting rising demand from contract research organizations and academic institutions. Product specifications typically emphasize ≥98% purity standards, with certificates of analysis including residual solvent screening—addressing stringent ICH guidelines for pharmaceutical applications.

Future research directions for CAS 861080-89-9 may explore its potential in metal-organic frameworks (MOFs) or as a ligand precursor in coordination chemistry. The compound's structural versatility continues to attract interest across multiple disciplines, from medicinal chemistry to advanced material design, ensuring its ongoing relevance in chemical innovation.